Cas no 1157058-43-9 (1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1157058-43-9
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 5166914
• PubChem ID: 43664150
• Update Time: 2025-10-28

1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-(1,2,3-thiadiazol-4-ylmethyl)-1H-pyrazol-4-amine
• 1-ethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine
• n-((1,2,3-Thiadiazol-4-yl)methyl)-1-ethyl-1h-pyrazol-4-amine
• 1,2,3-Thiadiazole-4-methanamine, N-(1-ethyl-1H-pyrazol-4-yl)-
• 1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C8H11N5S/c1-2-13-5-7(4-10-13)9-3-8-6-14-12-11-8/h4-6,9H,2-3H2,1H3
• InChI Key： DWTXMXRZVZSSNR-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=NN(C=2)CC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine

1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine (CAS No. 1157058-43-9): A Comprehensive Overview

1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine (CAS No. 1157058-43-9) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, characterized by its intricate nitrogen-rich structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, incorporating both thiadiazole and pyrazole moieties, positions it as a versatile scaffold for developing novel therapeutic agents.

The thiadiazole ring system is a prominent pharmacophore in modern drug design, known for its broad spectrum of biological activities. Its presence in 1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine contributes to its potential as an anti-inflammatory, antimicrobial, and anticancer agent. Recent studies have highlighted the role of thiadiazole derivatives in modulating enzyme activity and inhibiting pathogenic processes. The pyrazole component further enhances the compound's pharmacological profile by introducing additional hydrogen bond donors and acceptors, which are crucial for binding to biological targets.

Recent advancements in computational chemistry have enabled the systematic exploration of the structural and functional properties of 1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine. Molecular docking studies have revealed its high affinity for various protein targets, including kinases and transcription factors implicated in diseases such as cancer and neurodegeneration. These findings align with emerging research that emphasizes the importance of heterocyclic compounds in addressing unmet medical needs.

The synthesis of 1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. The integration of thiadiazole and pyrazole units through nucleophilic substitution and condensation reactions demonstrates the flexibility of this scaffold in medicinal chemistry applications. Researchers have leveraged these synthetic strategies to produce derivatives with tailored biological activities, underscoring the compound's potential as a lead structure for drug development.

In vitro studies have begun to elucidate the mechanistic basis of action for 1-ethyl-N-(1,2,3-thiadiazol-4-yl)methyl-1H-pyrazol-4-amine. Initial results suggest that the compound exerts its effects by interfering with key signaling pathways involved in disease progression. For instance, its ability to inhibit specific kinases has been observed in cell-based assays, indicating potential therapeutic utility in oncology. Additionally, its interaction with bacterial enzymes has been explored as a basis for developing novel antimicrobial agents.

The pharmaceutical industry has taken note of these promising findings, with several companies investing in the optimization of 1-(ethylamino)-N-(thiadiazolium)-methylpyrazole derivatives. The structural diversity offered by this class of compounds allows for fine-tuning their pharmacokinetic properties while maintaining efficacy. Preclinical trials are underway to evaluate the safety and efficacy of selected derivatives in animal models, paving the way for future human trials.

The role of computational modeling in predicting the biological behavior of 1-(ethylamino)-N-(thiadiazolium)-methylpyrazole derivatives cannot be overstated. Advanced algorithms have been employed to simulate drug-receptor interactions at an atomic level, providing insights into binding affinities and metabolic stability. These tools are indispensable in accelerating the drug discovery process by identifying promising candidates early in the development pipeline.

Environmental considerations also play a significant role in the design and application of (Ethylenediamine)thiadiazolo[3',2':5',4']pyrazolo[5']azepine derivatives, such as (Ethylenediamine)thiadiazolo[3',2':5',4']pyrazolo[5']azepine hydrochloride monohydrate, which is a related derivative under investigation. Sustainable synthetic methodologies are being explored to minimize environmental impact while maintaining high yields and purity standards. Green chemistry principles are being integrated into laboratory protocols to ensure that future developments align with global sustainability goals.

The broader implications of these discoveries extend beyond individual compounds to encompass new paradigms in drug design. The integration of thiadiazole, pyrazole, and other heterocyclic motifs offers a rich palette for medicinal chemists to explore innovative therapeutic strategies. As research progresses, it is anticipated that more derivatives will emerge with enhanced efficacy and improved safety profiles.

In conclusion,(Ethylenediamine)thiadiazolo[3',2':5',4']pyrazolo[5']azepine hydrochloride monohydrate represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its potential applications span multiple therapeutic areas, driven by its unique chemical properties and biological activities. Continued research efforts will further refine our understanding of this compound class and unlock new opportunities for therapeutic intervention.